Cas no 176511-34-5 (1-ethoxy-2-isocyanobenzene)

• Product Name: 1-ethoxy-2-isocyanobenzene
• CAS No: 176511-34-5
• MF: C₉H₉NO
• MW: 147.173862218857
• CID: 112390
• PubChem ID: 2758767
• Update Time: 2025-05-20

1-ethoxy-2-isocyanobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-ethoxy-2-isocyano-
• 1-Ethoxy-2-isocyanobenzene
• 2-ETHOXYPHENYL ISOCYANIDE
• AC1MBYWE
• AG-E-26902
• Benzene, 1-ethoxy-2-isocyano- (9CI)
• CTK4D6233
• KB-230387
• GS-0085
• DTXSID50374480
• 2-Ethoxyphenylisocyanide
• J-011202
• SCHEMBL12432237
• EN300-1854729
• 176511-34-5
• AKOS006294415
• Benzene, 1-ethoxy-2-isocyano-
• DB-285259
• 1-ethoxy-2-isocyanobenzene

• MDL： MFCD04117605
• Inchi： 1S/C9H9NO/c1-3-11-9-7-5-4-6-8(9)10-2/h4-7H,3H2,1H3
• InChI Key： IPWZUMUKKQECHA-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1[N+]#[C-]

Computed Properties

• Exact Mass: 147.06847
• Monoisotopic Mass: 147.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 13.6Ų

Experimental Properties

• PSA: 13.59

Additional information on 1-ethoxy-2-isocyanobenzene

Comprehensive Overview of 1-Ethoxy-2-isocyanobenzene (CAS No. 176511-34-5): Properties, Applications, and Industry Insights

1-Ethoxy-2-isocyanobenzene (CAS No. 176511-34-5) is a specialized organic compound widely recognized for its role in synthetic chemistry and pharmaceutical research. This aromatic isocyanate derivative, featuring an ethoxy substituent, has garnered significant attention due to its unique reactivity and versatility in constructing complex molecular frameworks. Its isocyanate functional group makes it a valuable building block for heterocyclic synthesis, particularly in the development of agrochemicals, dyes, and advanced materials.

In recent years, the demand for 1-ethoxy-2-isocyanobenzene has surged, driven by its applications in catalysis and polymer chemistry. Researchers are increasingly exploring its potential in click chemistry reactions, a trending topic in green chemistry forums. The compound’s ability to participate in multicomponent reactions aligns with the industry’s shift toward sustainable and atom-efficient methodologies. Notably, its CAS No. 176511-34-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a structural perspective, the ethoxy group in 1-ethoxy-2-isocyanobenzene enhances solubility in organic solvents, facilitating its use in ligand design and metal-organic frameworks (MOFs). These properties are critical for applications in optoelectronics and sensor technologies, areas currently dominating materials science discussions. Furthermore, its stability under mild conditions makes it a preferred choice for high-throughput screening in drug discovery pipelines.

Environmental and safety considerations are also pivotal in discussions about 1-ethoxy-2-isocyanobenzene. While not classified as hazardous under standard regulations, proper handling protocols are emphasized in MSDS documentation, a common query among laboratory professionals. The compound’s low volatility and controlled reactivity contribute to its reputation as a safer alternative to traditional isocyanates, addressing growing concerns about workplace safety in chemical industries.

The synthesis of 1-ethoxy-2-isocyanobenzene typically involves phosgene-free routes, a hot topic in sustainable chemistry circles. Modern protocols leverage urea derivatives or carbamoyl chlorides as intermediates, reducing environmental impact. This aligns with the Principles of Green Chemistry, a frequently searched term among educators and industrial chemists. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to verify the purity of this compound, ensuring compliance with pharmaceutical-grade standards.

Market analysts note increasing patent filings involving CAS No. 176511-34-5, particularly in bioconjugation and proteomics research. Its role in developing fluorescent probes and bioorthogonal tags has become a focal point in life sciences, coinciding with the rise of precision medicine initiatives. These applications are frequently discussed in forums related to chemical biology and diagnostic imaging.

In summary, 1-ethoxy-2-isocyanobenzene (CAS No. 176511-34-5) represents a nexus of innovation across multiple scientific disciplines. Its balanced reactivity profile, coupled with emerging applications in material science and biotechnology, ensures its continued relevance. As industries prioritize sustainable synthesis and functional materials, this compound is poised to remain a key subject in both academic literature and industrial R&D pipelines.